Cas no 2228335-63-3 (2-(1-methyl-1H-pyrrol-2-yl)prop-2-en-1-amine)

• Product Name: 2-(1-methyl-1H-pyrrol-2-yl)prop-2-en-1-amine
• CAS No: 2228335-63-3
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• CID: 5810669
• PubChem ID: 165698680
• Update Time: 2025-05-28

2-(1-methyl-1H-pyrrol-2-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1814149
• 2228335-63-3
• 2-(1-methyl-1H-pyrrol-2-yl)prop-2-en-1-amine

• Inchi： 1S/C8H12N2/c1-7(6-9)8-4-3-5-10(8)2/h3-5H,1,6,9H2,2H3
• InChI Key： JSSWKUJIQHPSOI-UHFFFAOYSA-N
• SMILES： N1(C)C=CC=C1C(=C)CN

Computed Properties

• Exact Mass: 136.100048391g/mol
• Monoisotopic Mass: 136.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 31Ų

Additional information on 2-(1-methyl-1H-pyrrol-2-yl)prop-2-en-1-amine

Comprehensive Overview of 2-(1-methyl-1H-pyrrol-2-yl)prop-2-en-1-amine (CAS No. 2228335-63-3): Properties, Applications, and Industry Insights

The compound 2-(1-methyl-1H-pyrrol-2-yl)prop-2-en-1-amine (CAS No. 2228335-63-3) is a specialized organic molecule gaining attention in pharmaceutical and material science research. Characterized by its unique pyrrole and allylamine functional groups, this compound exhibits versatile reactivity, making it valuable for synthetic applications. Its molecular structure combines a 1-methyl-1H-pyrrole core with a prop-2-en-1-amine side chain, enabling diverse chemical modifications.

In recent years, researchers have explored the potential of 2-(1-methyl-1H-pyrrol-2-yl)prop-2-en-1-amine in drug discovery, particularly for targeting enzyme inhibition and receptor modulation. Its structural features align with trends in small-molecule therapeutics, a hot topic in precision medicine. The compound's amine group allows for facile derivatization, a property highly sought after in high-throughput screening libraries.

The synthesis of CAS No. 2228335-63-3 typically involves palladium-catalyzed coupling reactions, reflecting the growing demand for atom-efficient methodologies in green chemistry. Analytical characterization via NMR spectroscopy and mass spectrometry confirms its high purity (>95%), meeting stringent requirements for pharmaceutical intermediates. Stability studies under various pH conditions highlight its suitability for bioconjugation applications.

Beyond pharmaceuticals, this compound shows promise in advanced material science. Its conjugated π-system makes it interesting for organic electronics, particularly in conductive polymers research. Industry reports suggest potential applications in OLED materials and molecular sensors, aligning with the global push for sustainable technologies.

From a commercial perspective, 2-(1-methyl-1H-pyrrol-2-yl)prop-2-en-1-amine is available through specialty chemical suppliers, with pricing reflecting its high-value niche application status. Current market analysis indicates growing demand in contract research organizations (CROs) and academic research institutions. Proper storage recommendations include protection from oxidation and maintenance at controlled temperatures.

Recent patent literature reveals innovative uses of this compound in biocatalysis and asymmetric synthesis, addressing industry needs for chiral building blocks. Its structural versatility enables creation of targeted molecular probes, particularly relevant to cancer research and neurodegenerative disease studies. These applications resonate with current biomedical research priorities.

Quality control protocols for CAS 2228335-63-3 emphasize HPLC purity analysis and residual solvent testing, reflecting pharmaceutical industry standards. The compound's logP value and aqueous solubility data make it particularly interesting for medicinal chemistry optimization projects. Computational modeling suggests favorable drug-likeness properties according to Lipinski's rule parameters.

Environmental and safety assessments indicate that proper handling of 2-(1-methyl-1H-pyrrol-2-yl)prop-2-en-1-amine requires standard laboratory precautions. The compound's ecotoxicological profile is currently under study as part of broader green chemistry initiatives. These investigations align with increasing regulatory focus on sustainable chemical practices across industries.

Future research directions for this compound may explore its potential in photopharmacology and bioorthogonal chemistry, two rapidly evolving fields. The amine functionality presents opportunities for developing pH-responsive materials, while the pyrrole moiety could enable metal coordination complexes for catalytic applications. Such developments would position CAS 2228335-63-3 at the forefront of multidisciplinary chemical research.

In conclusion, 2-(1-methyl-1H-pyrrol-2-yl)prop-2-en-1-amine represents an intriguing case study in specialty chemical innovation. Its dual functionality as both a pharmaceutical building block and material science precursor demonstrates the convergence of traditionally separate research domains. As synthetic methodologies advance and application knowledge expands, this compound will likely see increased utilization across cutting-edge scientific disciplines.